Construction of luminescent high-nuclearity Zn–Ln rectangular nanoclusters with flexible long-chain Schiff base ligands†
Dalton Transactions Pub Date: 2017-11-20 DOI: 10.1039/C7DT02576A
Abstract
Three Zn–Ln clusters [Ln8Zn6(L1)2(OAc)20(O)2(NO3)4(OH)4] (Ln = Sm (1) and Nd (2)) and [Nd4Zn4(L2)2(OAc)10(NO3)2(OH)4] (3) were prepared using two long-chain Schiff base ligands. The Zn–Ln clusters exhibit interesting nano-square-like structures. Their visible and NIR luminescence properties were investigated.
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